Cas no 588678-88-0 (Methyl 2-amino-5-ethyl-4-phenylthiophene-3-carboxylate)

• Product Name: Methyl 2-amino-5-ethyl-4-phenylthiophene-3-carboxylate
• CAS No: 588678-88-0
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• MDL: MFCD03422702
• CID: 949174
• PubChem ID: 3870274
• Update Time: 2025-04-19

Methyl 2-amino-5-ethyl-4-phenylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-ethyl-4-phenylthiophene-3-carboxylate
• AC1MZCAI
• ALBB-002017
• BBL016884
• CTK5A8985
• MolPort-001-575-019
• Oprea1_328501
• STK436512
• DTXSID70397636
• 588678-88-0
• ART-CHEM-BB B014691
• MFCD03422702
• VS-05657
• Methyl2-amino-5-ethyl-4-phenylthiophene-3-carboxylate
• AKOS000220094

• MDL： MFCD03422702
• Inchi： 1S/C14H15NO2S/c1-3-10-11(9-7-5-4-6-8-9)12(13(15)18-10)14(16)17-2/h4-8H,3,15H2,1-2H3
• InChI Key： JCOKGFUZPXBGSV-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC)C(C2C=CC=CC=2)=C1CC)N

Computed Properties

• Exact Mass: 261.08200
• Monoisotopic Mass: 261.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.203
• Boiling Point: 415.7°C at 760 mmHg
• Flash Point: 205.2°C
• Refractive Index: 1.604
• PSA: 80.56000
• LogP: 3.92750

Methyl 2-amino-5-ethyl-4-phenylthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes